Cas no 138606-33-4 (7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine)

• Product Name: 7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine
• CAS No: 138606-33-4
• MF: C₂₅H₁₉N₅
• MW: 389.451864480972
• CID: 1263995
• PubChem ID: 178508
• Update Time: 2025-04-20

7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine
• 7-[(7-methylbenzo[a]anthracen-12-yl)methyl]purin-6-amine
• 138606-33-4
• 7H-Purin-6-amine, 7-((7-methylbenz[a]anthracen-12-yl)methyl)-
• DTXSID90160728
• 7H-Purin-6-amine, 7-((7-methylbenz(a)anthracen-12-yl)methyl)-

• Inchi： 1S/C25H19N5/c1-15-17-7-4-5-9-20(17)21(12-30-14-29-25-23(30)24(26)27-13-28-25)22-18(15)11-10-16-6-2-3-8-19(16)22/h2-11,13-14H,12H2,1H3,(H2,26,27,28)
• InChI Key： LRVAZCXGIKBTHO-UHFFFAOYSA-N
• SMILES： N1(C=NC2C1=C(N)N=CN=2)CC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 389.16427
• Monoisotopic Mass: 389.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62